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Introduction
Cyclin-dependent kinase 16 (CDK16), also known as PCTAIRE1, is a member of the TAIRE

family of serine/threonine kinases.[1] While ubiquitously expressed, CDK16 is found at

particularly high levels in the brain and terminally differentiated cells, where it plays a crucial

role in key neuronal processes.[2][3] Emerging evidence highlights its involvement in neurite

outgrowth, vesicle trafficking, and the regulation of synaptic transmission.[2][4][5] Dysregulation

of CDK16 has been implicated in various neurological and developmental disorders, making it

an attractive therapeutic target.[4]

JA397 is a potent and selective chemical probe for the TAIRE family of kinases, which includes

CDK14, CDK15, CDK16, CDK17, and CDK18.[1][6] Its utility in cell-based assays makes it an

invaluable tool for elucidating the specific functions of these understudied kinases.[1] This

document provides detailed application notes and protocols for using JA397 to investigate the

role of CDK16 in neuronal cells.
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Kinase
In Vitro EC50 (nM)
(NanoBRET-lysed mode)

Cellular EC50 (nM) (Intact
Cell NanoBRET)

CDK14 27.1 72.1

CDK15 252 307

CDK16 39.0 33.4

CDK17 77.2 21.2

CDK18 172 121

(Data sourced from

references[1][4])

Table 2: Recommended Starting Concentrations for
JA397 in Cellular Assays

Assay Type
Recommended
Concentration

Negative Control

General Cell-Based Assays ≤ 1 µM JA314

(Data sourced from

reference[4])
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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